Cas no 1804423-66-2 (2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1804423-66-2
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4880975
• Update Time: 2025-10-31

2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C9H5F5N2O/c10-8(11)6-4(3-17)2-16-5(1-15)7(6)9(12,13)14/h2,8,17H,3H2
• InChI Key： VEUFUAJRYDHXLB-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C#N)C=1C(F)(F)F)CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 1.5
• Topological Polar Surface Area: 56.9

Additional information on 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol

Research Briefing on 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol (CAS: 1804423-66-2)

2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol (CAS: 1804423-66-2) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits promising potential as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Recent studies have focused on its structural properties, synthetic pathways, and biological activities, positioning it as a molecule of interest for further development.

The synthesis of 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol involves multi-step reactions, including halogenation, cyanation, and fluorination processes. A 2023 study published in the Journal of Fluorine Chemistry highlighted an optimized synthetic route that improves yield and purity, addressing previous challenges related to scalability. The study also emphasized the compound's stability under various conditions, making it suitable for industrial applications.

In agrochemical research, this compound has been investigated as a precursor for developing next-generation pesticides. Its fluorinated structure enhances bioavailability and resistance to metabolic degradation, as demonstrated in recent field trials. A 2024 report by the Agrochemical Science Journal noted its efficacy in controlling pest populations while maintaining low environmental toxicity, aligning with global trends toward sustainable agriculture.

Pharmaceutical applications of 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol are also under exploration. Preliminary in vitro studies suggest its potential as a scaffold for designing enzyme inhibitors, particularly targeting kinases and proteases involved in inflammatory diseases. Researchers at the Institute of Chemical Biology have identified its ability to modulate specific signaling pathways, though further in vivo validation is required.

Despite its promise, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing synthetic costs. Collaborative efforts between academic and industrial researchers are underway to address these limitations. The compound's CAS number (1804423-66-2) has become a focal point in patent filings, reflecting growing commercial interest.

In conclusion, 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol represents a versatile fluorinated building block with dual applications in agrochemicals and pharmaceuticals. Ongoing research aims to unlock its full potential through structural derivatization and mechanistic studies, solidifying its role in advancing chemical biology.